Cas no 111832-40-7 (Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester)
111832-40-7 structure
Product Name:Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
CAS No:111832-40-7
MF:C14H18O2
MW:218.291524410248
CID:129423
PubChem ID:14789255
Update Time:2025-04-18
Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
- 2-BENZYL ACRYLIC ACID TER-BUTYL ESTER
- tert-butyl 2-benzylprop-2-enoate
- 1-(tert-butoxycarbonyl)-1-benzylethene
- 2-Benzyl Acrylic acid tert-butyl ester
- ACMC-20mev9
- AGN-PC-002K1H
- CTK4A7542
- SureCN4976027
- t-butyl 2-benzylacrylate
- tert-butyl 2-benzylacrylate
- DTXSID30564044
- SCHEMBL4976027
- 111832-40-7
- AKOS015890416
-
- Inchi: 1S/C14H18O2/c1-11(13(15)16-14(2,3)4)10-12-8-6-5-7-9-12/h5-9H,1,10H2,2-4H3
- InChI Key: LVHOUHSAOSOKQK-UHFFFAOYSA-N
- SMILES: O(C(C(=C)CC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.12700
Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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